methyl 4-{[(benzylthio)acetyl]amino}benzoate

• IUPAC Name: methyl 4-[(2-benzylsulfanylacetyl)amino]benzoate
• InChI: InChI=1S/C17H17NO3S/c1-21-17(20)14-7-9-15(10-8-14)18-16(19)12-22-11-13-5-3-2-4-6-13/h2-10H,11-12H2,1H3,(H,18,19)
• InChI Key: MRGJVMFJJYXLDA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CSCC2=CC=CC=C2
• Molecular Formula: C17H17NO3S
• Molecular Weight: 315.4 g/mol

Description

Methyl 4-{[(benzylthio)acetyl]amino}benzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a derivative of benzoic acid and is commonly used in laboratory experiments to study its effects on different biological systems. In

Scientific Research Applications

Methyl 4-{[(benzylthio)acetyl]amino}benzoate has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has been investigated for its antibacterial and antifungal properties. It has also been studied for its potential use in cancer therapy due to its ability to induce apoptosis in cancer cells. In addition, methyl 4-{[(benzylthio)acetyl]amino}benzoate has been used in the development of novel drug delivery systems and as a precursor for the synthesis of other bioactive compounds.

Mechanism of Action

The mechanism of action of methyl 4-{[(benzylthio)acetyl]amino}benzoate is not fully understood. However, it is believed to exert its biological effects through the inhibition of key enzymes involved in various metabolic pathways. This compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine, a neurotransmitter involved in various physiological functions.
Biochemical and Physiological Effects:
Methyl 4-{[(benzylthio)acetyl]amino}benzoate has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the growth of various bacterial and fungal strains. It has also been shown to induce apoptosis in cancer cells, suggesting its potential use in cancer therapy. In addition, this compound has been shown to exhibit anti-inflammatory and analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

Methyl 4-{[(benzylthio)acetyl]amino}benzoate has several advantages for laboratory experiments. It is relatively easy to synthesize, and high purity can be achieved using the optimized synthesis method. This compound has also been shown to exhibit potent biological effects at relatively low concentrations, making it a cost-effective research tool. However, one limitation of this compound is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for research on methyl 4-{[(benzylthio)acetyl]amino}benzoate. One potential area of research is the development of novel drug delivery systems using this compound. Another area of research is the investigation of its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease, due to its ability to inhibit acetylcholinesterase. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and its potential applications in various fields.
Conclusion:
Methyl 4-{[(benzylthio)acetyl]amino}benzoate is a chemical compound that has shown promising potential for various scientific research applications. Its synthesis method has been optimized to yield high purity and good yields of the compound. This compound has been extensively studied for its antibacterial, antifungal, and anticancer properties, as well as its potential use in drug delivery systems. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Synthesis Methods

The synthesis of methyl 4-{[(benzylthio)acetyl]amino}benzoate involves the reaction of benzoic acid with benzylthiol in the presence of acetic anhydride. The resulting product is then treated with methylamine to produce the final compound. This method has been optimized to yield high purity and good yields of the compound.